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CAS No.: 97230-47-2
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The table below outlines the core in vitro and in vivo models used to validate the anti-inflammatory activity

of Picfeltarraenin IA.

Model Cell Inducing Key Measured AssaylTechnique
Type Line/Organism Agent Outcomes Details

| In Vitre | Human pulmonary adenocarcinoma epithelial A549 cells [1] | Lipopolysaccharide (LPS) [1] | *
Inhibition of PGE2 production [1] ¢ Inhibition of IL-8 production [1] * Downregulation of COX-2 protein
expression [1] | < Cell Viability: MTT assay [1] ¢ Cytokine/Chemokine Measurement: ELISA [1]
Protein Expression: Western Blot Analysis [1] | | In Vitro | Human monocytic leukemia THP-1 cells [1] |
Lipopolysaccharide (LPS) [1] | * Downregulation of COX-2 protein expression [1] | « Protein Expression:
Western Blot Analysis [1] | | In Vitro | Airway Smooth Muscle (ASM) cells [2] | Not Specified (Used for
TAS2R agonist screening) [2] | « ASM cell relaxation [2] | + Cell Response Measurement: Electronic Cell-
Substrate Impedance Sensor (ECIS) [2] |

Detailed Experimental Methodology

For researchers looking to replicate or understand these studies, here are the detailed protocols for the most

relevant experiments:
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e Cell Culture and Treatment: The human pulmonary epithelial A549 cells and monocytic THP-1 cells
were cultured in standard media. Before experiments, the A549 cells were switched to a serum-free
medium to reduce interference from serum-derived factors. Cells were pretreated with various
concentrations of IA (0.1-10 pmol/l) before being exposed to LPS (10 pg/ml) to induce inflammation
[1].

¢ Viability Assessment: Cell viability was confirmed using a methylthiazol tetrazolium (MTT) assay.
This step is crucial to ensure that the observed anti-inflammatory effects of IA were not due to simple
cytotoxicity [1].

¢ Protein Expression Analysis: The expression levels of key proteins like COX-2 and NF-kB p65
were analyzed using Western Blot. Cells were lysed, proteins were separated by electrophoresis,
transferred to a membrane, and probed with specific antibodies. This technique confirmed that IA acts
by downregulating the expression of the inflammatory enzyme COX-2 [1].

e Cytokine and Mediator Quantification: The production of IL-8 and PGE2 was measured using
Enzyme-Linked Immunosorbent Assays (ELISAS). This involved collecting the cell culture medium
after treatment and using specific assay kits to quantify the levels of these inflammatory markers [1].

¢ Functional Cell-Based Screening: In a separate study focused on asthma, a biomimetic system
using Airway Smooth Muscle (ASM) cells on Electronic Cell-Substrate Impedance Sensor (ECIS)
chips was employed. This label-free, real-time method measures changes in cell morphology (like
relaxation) by monitoring impedance, allowing for high-throughput screening of potential therapeutics

2].

Mechanism of Action Signaling Pathway

The following diagram illustrates the NF-kB pathway through which Picfeltarraenin IA exerts its anti-

inflammatory effects, as described in the studies.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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